Cas no 1171310-56-7 (N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide)
N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide
- N-(1-{5-[(ETHYLAMINO)METHYL]-1,2,4-OXADIAZOL-3-YL}CYCLOPENTYL)ACETAMIDE
- SB74339
- Acetamide, N-[1-[5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl]cyclopentyl]-
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- Inchi: 1S/C12H20N4O2/c1-3-13-8-10-14-11(16-18-10)12(15-9(2)17)6-4-5-7-12/h13H,3-8H2,1-2H3,(H,15,17)
- InChI Key: WAIBVJCHABKGAZ-UHFFFAOYSA-N
- SMILES: O1C(CNCC)=NC(C2(CCCC2)NC(C)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 292
- XLogP3: 0.1
- Topological Polar Surface Area: 80
N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-57786-0.05g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 0.05g |
$600.0 | 2023-02-09 | ||
| Enamine | EN300-57786-0.1g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 0.1g |
$628.0 | 2023-02-09 | ||
| Enamine | EN300-57786-0.25g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 0.25g |
$657.0 | 2023-02-09 | ||
| Enamine | EN300-57786-0.5g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 0.5g |
$685.0 | 2023-02-09 | ||
| Enamine | EN300-57786-1.0g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-57786-2.5g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 2.5g |
$1399.0 | 2023-02-09 | ||
| Enamine | EN300-57786-5.0g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 5.0g |
$2070.0 | 2023-02-09 | ||
| Enamine | EN300-57786-10.0g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 10.0g |
$3069.0 | 2023-02-09 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01068838-1g |
N-(1-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentyl)acetamide |
1171310-56-7 | 98% | 1g |
¥3514.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1556809-1g |
N-(1-(5-((ethylamino)methyl)-1,2,4-oxadiazol-3-yl)cyclopentyl)acetamide |
1171310-56-7 | 98% | 1g |
¥4438.00 | 2024-08-09 |
N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide
Research Briefing on N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide (CAS: 1171310-56-7)
N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide (CAS: 1171310-56-7) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research interest.
The synthesis of N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide involves a multi-step process that includes the formation of the 1,2,4-oxadiazole ring, followed by cyclopentyl substitution and acetylation. The compound's structural features, such as the presence of the ethylaminomethyl group, contribute to its bioactivity and selectivity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.
Pharmacological studies have revealed that N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, preliminary in vitro and in vivo studies indicate its neuroprotective effects, possibly through the modulation of glutamate receptors.
In the context of drug development, N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide has been evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The compound demonstrates favorable oral bioavailability and a relatively long half-life, which are critical attributes for its potential use as a therapeutic agent. However, further studies are required to assess its safety profile and potential drug-drug interactions.
Recent clinical trials have explored the therapeutic efficacy of N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide in various disease models, including chronic pain and neurodegenerative disorders. Early-phase trials have reported encouraging results, with significant reductions in pain scores and improvements in cognitive function. These findings underscore the compound's potential as a multi-target therapeutic agent, although larger-scale studies are needed to confirm its clinical benefits.
In conclusion, N-[1-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]cyclopentyl]acetamide (CAS: 1171310-56-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, potent bioactivity, and favorable pharmacokinetic properties make it a valuable subject for further research and development. Future studies should focus on optimizing its therapeutic efficacy, minimizing potential side effects, and exploring its applications in other disease areas.
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